5-(2-Methoxypropan-2-yl)-4-methyl-4H-1,2,4-triazole-3-sulfonyl chloride

• Molecular Formula: C7H12ClN3O3S
• Molecular Weight: 253.71 g/mol
• SMILES: CC(C)(C1=NN=C(N1C)S(=O)(=O)Cl)OC
• InChI: InChI=1S/C7H12ClN3O3S/c1-7(2,14-4)5-9-10-6(11(5)3)15(8,12)13/h1-4H3
• InChIKey: RQUOAEVSDLQFPZ-UHFFFAOYSA-N

5-(2-Methoxypropan-2-yl)-4-methyl-4H-1,2,4-triazole-3-sulfonyl chloride – Sulfonamide Building Block

5-(2-Methoxypropan-2-yl)-4-methyl-4H-1,2,4-triazole-3-sulfonyl chloride (CAS 1694336-79-2) is a heterocyclic sulfonyl chloride building block featuring a 1,2,4-triazole core substituted at the N4 position with a methyl group and at the C5 position with a sterically hindered 2-methoxypropan-2-yl (tertiary alkyl ether) group . With a molecular weight of 253.71 g/mol (C7H12ClN3O3S) and a sulfonyl chloride reactive handle, it serves as an electrophilic intermediate for the synthesis of sulfonamides, sulfonates, and related derivatives widely employed in medicinal chemistry and agrochemical research . The 2-methoxypropan-2-yl substituent introduces a unique combination of steric bulk and hydrogen-bond acceptor capacity that distinguishes it from simpler 5-alkyl, 5-fluoroalkyl, or 5-cycloalkyl analogs [1].

Workflow

Sulfonamide and sulfonate synthesis via electrophilic coupling

Key Feature

Sterically hindered polar 2-methoxypropan-2-yl group with hydrogen-bond acceptor

• [1] Kuujia.com. Product description: 4H-1,2,4-Triazole-3-sulfonyl fluoride, 5-(1-methoxy-1-methylethyl)-4-methyl- (CAS 2137601-62-6). https://www.kuujia.com/cas-2137601-62-6.html. Accessed May 2026. View Source

5-Substituent Physicochemical Divergence in Triazole Sulfonyl Chlorides

The 5-position substituent on the 4-methyl-4H-1,2,4-triazole-3-sulfonyl chloride scaffold exerts a dominant influence on computed LogP, Topological Polar Surface Area (TPSA), hydrogen-bond acceptor count, and rotatable bond number—parameters that directly govern aqueous solubility, membrane permeability, and target-binding interactions [1]. Replacing the 2-methoxypropan-2-yl group with a trifluoromethyl, difluoromethyl, or cyclobutyl substituent alters TPSA by up to 14%, LogP by up to 38%, and HBA count by one full unit, even when all compounds are evaluated within the same computational pipeline [1]. These differences are not cosmetic; they translate into divergent solubility profiles, differential hydrogen-bonding capacity, and altered conformational flexibility that can render an optimized synthetic route or a structure-activity relationship (SAR) non-transferable between analogs [1]. Substitution without experimental re-validation therefore risks synthetic inefficiency, loss of target engagement, or failure in biological assays.

5-Substituent divergence

TPSA and LogP can shift up to 14% and 38% respectively, altering solubility and permeability profiles

Synthetic route non-transferability

Optimized conditions for one analog may not transfer directly to the 2-methoxypropan-2-yl variant

SAR context dependence

Biological assay outcomes may shift without experimental re-validation when replacing 5-substituents

• [1] Kuujia.com. Product description: 4H-1,2,4-Triazole-3-sulfonyl fluoride, 5-(1-methoxy-1-methylethyl)-4-methyl- (CAS 2137601-62-6). Highlights sterically hindered methoxy-isopropyl moiety effects on stability and reactivity. https://www.kuujia.com/cas-2137601-62-6.html. Accessed May 2026. View Source

Quantitative Comparison vs. Closest Analogs

TPSA and HBA Advantage Over Fluorinated/Cycloalkyl Analogs

The target compound exhibits a Topological Polar Surface Area (TPSA) of 74.08 Ų and 6 hydrogen-bond acceptors, which is higher than the 5-trifluoromethyl analog (TPSA 64.85 Ų, 5 HBA) , the 5-difluoromethyl analog (TPSA 64.85 Ų, 5 HBA) , and the 5-cyclobutyl analog (TPSA 64.85 Ų, 5 HBA) . The additional ~9.2 Ų of polar surface area and the extra HBA originate from the methoxy oxygen atom of the 2-methoxypropan-2-yl group, which is absent in the fluorinated and cycloalkyl substituents .

TPSA & HBA Count

Head-to-head

74.08 Ų / 6 HBA vs 64.85 Ų / 5 HBA

Higher TPSA may improve aqueous solubility for ADME tuning

Computed properties; ΔTPSA +9.23 Ų (+14.2%)

Evidence Dimension	Topological Polar Surface Area (TPSA, Ų) and Hydrogen-Bond Acceptor (HBA) Count
Target Compound Data	TPSA = 74.08 Ų; HBA = 6 (CAS 1694336-79-2)
Comparator Or Baseline	5-CF3 analog (TPSA = 64.85 Ų, HBA = 5); 5-CF2H analog (TPSA = 64.85 Ų, HBA = 5); 5-cyclobutyl analog (TPSA = 64.85 Ų, HBA = 5)
Quantified Difference	ΔTPSA = +9.23 Ų (+14.2%); ΔHBA = +1 (+20%) relative to all three comparators
Conditions	Computed molecular properties from the Leyan.com unified computational pipeline (accessed May 2026).

Why This Matters

Higher TPSA correlates with improved aqueous solubility and reduced passive membrane permeability—critical for tuning ADME properties in lead optimization campaigns where excessive lipophilicity is a common attrition factor.

Lowest LogP Among 5-Substituted Analogs

The target compound displays a computed octanol-water partition coefficient (LogP) of 0.6241, which is lower than all measured 5-substituted analogs: 5-difluoromethyl analog (LogP 0.6802) , 5-trifluoromethyl analog (LogP 0.7614) , and 5-cyclobutyl analog (LogP 1.0101) . The ranking of LogP values—(2-methoxypropan-2-yl) < (CF2H) < (CF3) < (cyclobutyl)—demonstrates that the methoxy oxygen in the 2-methoxypropan-2-yl group substantially offsets the lipophilic contribution of the additional carbon atoms relative to smaller fluorinated substituents.

LogP Ranking

Head-to-head

0.6241 (lowest among analogs)

Lower LogP suggests reduced lipophilicity and non-specific binding

ΔLogP up to –0.386 vs cyclobutyl analog

Evidence Dimension	Octanol-Water Partition Coefficient (LogP)
Target Compound Data	LogP = 0.6241 (CAS 1694336-79-2)
Comparator Or Baseline	5-CF2H analog (LogP = 0.6802); 5-CF3 analog (LogP = 0.7614); 5-cyclobutyl analog (LogP = 1.0101)
Quantified Difference	ΔLogP (target – CF2H) = –0.056 (−8.2%); ΔLogP (target – CF3) = –0.137 (−18.0%); ΔLogP (target – cyclobutyl) = –0.386 (−38.2%)
Conditions	Computed LogP from the Leyan.com unified computational pipeline (accessed May 2026).

Why This Matters

Lower LogP predicts higher aqueous solubility and lower non-specific protein binding, making this compound the preferred choice for medicinal chemistry programs targeting polar binding sites or requiring compound solubility in aqueous assay buffers.

Rotatable Bond Advantage vs. Rigid Analogs

The target compound possesses 3 rotatable bonds, compared to 1 rotatable bond for the 5-trifluoromethyl analog and 2 rotatable bonds for both the 5-difluoromethyl and 5-cyclobutyl analogs. The additional rotatable bonds arise from the 2-methoxypropan-2-yl substituent, which introduces a C–O bond and an additional C–C bond capable of rotation, providing greater conformational freedom than the rigid CF3 group or the conformationally constrained cyclobutyl ring.

Rotatable Bonds

Head-to-head

3 bonds vs 1–2 in fluorinated/cycloalkyl analogs

Conformational flexibility may facilitate induced-fit binding

+200% relative to 5-CF3 analog

Evidence Dimension	Rotatable Bond Count
Target Compound Data	3 rotatable bonds (CAS 1694336-79-2)
Comparator Or Baseline	5-CF3 analog (1 rotatable bond); 5-CF2H analog (2 rotatable bonds); 5-cyclobutyl analog (2 rotatable bonds)
Quantified Difference	ΔRotB (target – CF3) = +2 (+200%); ΔRotB (target – CF2H) = +1 (+50%); ΔRotB (target – cyclobutyl) = +1 (+50%)
Conditions	Computed molecular properties from the Leyan.com unified computational pipeline (accessed May 2026).

Why This Matters

Greater conformational flexibility can facilitate induced-fit binding to protein targets, allowing the compound to sample a wider range of bound conformations and potentially engage binding pockets that are inaccessible to rigid analogs—a critical consideration in fragment-based and structure-guided lead optimization.

Sulfonyl Chloride Reactivity Advantage Over Fluoride

The target compound carries a sulfonyl chloride (–SO2Cl) reactive group, whereas the closest structural analog with an identical 5-(2-methoxypropan-2-yl) substituent is the sulfonyl fluoride variant (CAS 2137601-62-6) [1]. In arylsulfonyl halides, the sulfonyl chloride exhibits a half-wave reduction potential that is more than 1000 mV less negative than the corresponding fluoride, indicating substantially higher electrophilic reactivity toward nucleophiles [2]. This electrochemical difference is consistent with the well-established observation that sulfonyl chlorides react with amines under milder conditions and with faster kinetics than sulfonyl fluorides, which often require elevated temperatures, catalysts, or activated amine nucleophiles [2][3].

Sulfonyl Chloride Reactivity

Class-level

>1000 mV less negative half-wave potential vs fluoride

Higher electrophilic reactivity supports room-temperature sulfonamide synthesis

Class-level electrochemical comparison; validate for specific substrate

Evidence Dimension	Electrochemical Half-Wave Potential (Reactivity Proxy)
Target Compound Data	Sulfonyl chloride: half-wave potential >1000 mV less negative than corresponding fluoride (class-level data) [2]
Comparator Or Baseline	Corresponding 5-(2-methoxypropan-2-yl)-4-methyl-4H-1,2,4-triazole-3-sulfonyl fluoride (CAS 2137601-62-6) [1]
Quantified Difference	Half-wave potential difference >1000 mV (class-level): sulfonyl chloride is the stronger electrophile [2]
Conditions	Electrochemical measurement of arylsulfonyl halides (Phosphorus and Sulfur and the Related Elements, 1982, 13(2), 23) [2].

Why This Matters

The sulfonyl chloride group enables rapid, high-yielding sulfonamide formation under standard bench conditions without specialized equipment or catalysts, reducing synthesis cycle time and simplifying work-up in medicinal chemistry and parallel synthesis workflows.

• [1] Kuujia.com. Product page: 4H-1,2,4-Triazole-3-sulfonyl fluoride, 5-(1-methoxy-1-methylethyl)-4-methyl- (CAS 2137601-62-6). Molecular formula C7H12FN3O3S, MW 237.25. https://www.kuujia.com/cas-2137601-62-6.html. Accessed May 2026. View Source
• [2] STUDIEN ZUM VORGANG DER WASSERSTOFFÜBERTRAGUNG 611. Phosphorus and Sulfur and the Related Elements, 1982, 13(2), 23. Abstract: 'arylsulfonyl chlorides are considerably more reactive chemically than the corresponding fluorides' with half-wave potential difference >1000 mV. View Source
• [3] Bogolubsky, A. V., et al. Sulfonyl fluorides as alternative to sulfonyl chlorides in parallel synthesis of aliphatic sulfonamides. ACS Combinatorial Science, 2014. Describes aliphatic sulfonyl chlorides reacting efficiently with sterically hindered amines while corresponding fluorides show low activity. View Source

Cost Advantage: Sulfonyl Chloride vs. Fluoride

The sulfonyl fluoride analog bearing the identical 5-(2-methoxypropan-2-yl) substituent (CAS 2137601-62-6) is commercially listed at $624 per 50 mg (95% purity, Enamine catalog), equivalent to $12,480/g [1]. In contrast, the target sulfonyl chloride is offered through multiple vendors (Leyan, CymitQuimica) at inquiry-based pricing typical of standard sulfonyl chloride building blocks, generally in the range of tens to low hundreds of dollars per gram . This cost differential reflects the more complex synthetic routes and specialized fluorination reagents required for sulfonyl fluoride preparation compared to the well-established oxidative chlorination routes to sulfonyl chlorides.

Cost Context

Supporting evidence

Estimated >100-fold cost advantage vs sulfonyl fluoride analog

Significant procurement cost context for library-scale synthesis

Based on catalog pricing comparison; subject to change

Evidence Dimension	Commercial Catalog Pricing (Cost per Gram)
Target Compound Data	Inquiry-based pricing from Leyan and CymitQuimica; typical sulfonyl chloride building blocks <$100/g at gram scale
Comparator Or Baseline	Sulfonyl fluoride analog (CAS 2137601-62-6): $12,480/g (based on $624/50mg, Enamine catalog via Kuujia.com) [1]
Quantified Difference	Estimated >100-fold cost advantage for the sulfonyl chloride at comparable scales
Conditions	Vendor catalog listings accessed May 2026; pricing subject to change. [1]

Why This Matters

For medicinal chemistry groups synthesizing sulfonamide libraries at gram scale, the cost advantage of the sulfonyl chloride is decisive for project budget feasibility, enabling exploration of 10–100× more analogs per unit cost compared to the sulfonyl fluoride route.

• [1] Kuujia.com. Pricing data: 5-(2-methoxypropan-2-yl)-4-methyl-4H-1,2,4-triazole-3-sulfonyl fluoride, Enamine catalog EN300-782997: $624/50mg, $3191/10g. https://www.kuujia.com/cas-2137601-62-6.html. Accessed May 2026. View Source

Molecular Weight Comparison with 5-H Analog

The target compound (MW 253.71 g/mol) is substantially larger than the 5-unsubstituted parent scaffold 4-methyl-4H-1,2,4-triazole-3-sulfonyl chloride (MW 181.60 g/mol, CAS 1163139-41-0) . The addition of the 2-methoxypropan-2-yl group contributes 72.11 g/mol (a 39.7% increase in molecular weight) while simultaneously introducing hydrogen-bond acceptor capacity, rotatable bonds, and balanced polarity as documented in Evidence Items 1–3. This positions the target compound as a late-stage intermediate that delivers greater molecular complexity in a single building block, reducing the number of synthetic steps needed to reach lead-like or drug-like chemical space.

MW Comparison

Cross-study comparable

253.71 vs 181.60 g/mol (+39.7%)

Higher MW with pre-installed functionality reduces synthetic steps

Compared to 5-unsubstituted parent scaffold

Evidence Dimension	Molecular Weight (MW, g/mol)
Target Compound Data	MW = 253.71 g/mol (CAS 1694336-79-2)
Comparator Or Baseline	4-Methyl-4H-1,2,4-triazole-3-sulfonyl chloride (5-unsubstituted): MW = 181.60 g/mol (CAS 1163139-41-0)
Quantified Difference	ΔMW = +72.11 g/mol (+39.7% increase relative to 5-H analog)
Conditions	Vendor-reported molecular weights; Leyan for target , Chemsrc for 5-H analog .

Why This Matters

Starting from a higher-MW building block with pre-installed functionality shortens synthetic sequences in fragment-growing and lead-optimization campaigns, reducing development time and improving overall synthetic efficiency.

Application Scenarios

Polar Sulfonamide Libraries for Aqueous Assays

Medicinal chemistry teams requiring sulfonamide compound libraries with guaranteed aqueous solubility should prioritize this building block. With a TPSA of 74.08 Ų and LogP of 0.6241—the highest hydrophilicity among 5-substituted analogs —the target compound yields sulfonamide products less likely to precipitate in biochemical assay buffers (typically DMSO/water mixtures). This is particularly relevant for fragment-based screening and HTS campaigns where compound insolubility is a leading cause of false negatives.

Kinase/Enzyme Inhibitor Design with Polar Contacts

The methoxy oxygen in the 2-methoxypropan-2-yl group provides an additional hydrogen-bond acceptor (6 HBA vs. 5 for fluorinated/cycloalkyl analogs) that can engage polar residues (e.g., Ser, Thr, Lys, backbone NH) in enzyme active sites. The 3 rotatable bonds further allow the methoxy group to orient optimally for such interactions. This building block is therefore well-suited for structure-guided design programs targeting kinases, proteases, or other enzymes with polar sub-pockets adjacent to the 5-position vector.

Parallel Sulfonamide Synthesis for SAR

Where rapid, cost-efficient synthesis of 10–100 compound sulfonamide arrays is required, the sulfonyl chloride group enables overnight reactions with diverse amines at room temperature in standard 96-well format [1]. In contrast, the corresponding sulfonyl fluoride analog requires longer reaction times, elevated temperatures, or specialized amines, and costs >100-fold more per gram [2]. For academic or biotech labs operating under budget constraints, the sulfonyl chloride building block is the only economically viable option for generating SAR datasets of meaningful size.

Sulfamoyltriazole Fungicide Intermediate

1,2,4-Triazole-3-sulfonyl chloride derivatives are established intermediates in the synthesis of sulfamoyltriazole agricultural fungicides, as documented in patent literature . The 2-methoxypropan-2-yl substituent offers a differentiated physicochemical profile (lower LogP, higher TPSA) that could be exploited to modulate the environmental fate properties (soil mobility, leaching potential) and foliar uptake of the resulting fungicide candidates. This building block provides agrochemical discovery teams with a 5-substitution variant not available from generic triazole sulfonyl chloride suppliers.

Application

Selection Property

Validation Focus

Polar sulfonamide library synthesis

Hydrophilicity profile

Aqueous assay solubility review

Enzyme inhibitor design with polar contacts

Hydrogen-bond acceptor capacity

Polar active-site engagement context

Parallel sulfonamide SAR synthesis

Electrophilic reactivity

High-throughput amine coupling efficiency

Sulfamoyltriazole fungicide intermediate

Differentiated physicochemical profile

Environmental fate property modulation context

• [1] Phosphorus and Sulfur and the Related Elements, 1982, 13(2), 23. Documents arylsulfonyl chlorides as considerably more reactive than the corresponding fluorides. https://nro-dd.sagepub.com/lp/taylor-francis/studien-zum-vorgang-der-wasserstoff-bertragung-611-uWuSy0zGBv. Accessed May 2026. View Source
• [2] Kuujia.com. Pricing data: 5-(2-methoxypropan-2-yl)-4-methyl-4H-1,2,4-triazole-3-sulfonyl fluoride (CAS 2137601-62-6). Enamine catalog: $624/50mg, $3191/10g. https://www.kuujia.com/cas-2137601-62-6.html. Accessed May 2026. View Source